Cas no 1259478-82-4 (2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine)

2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine is a specialized heterocyclic compound featuring a pyridine core substituted with an amino group, a methyl group, and a 2,4,5-trichlorophenyl moiety. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple chlorine atoms enhances its reactivity in cross-coupling and nucleophilic substitution reactions, while the amino group offers versatility for further functionalization. Its rigid aromatic framework contributes to stability under various reaction conditions. This compound is particularly useful in the development of bioactive molecules, where its structural motifs can influence binding affinity and selectivity. High purity grades are available to meet rigorous research and industrial standards.

2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine structure

1259478-82-4 structure

Product Name:2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine

CAS No:1259478-82-4

MF:C₁₂H₉Cl₃N₂

MW:287.572259664536

CID:4929574

Update Time:2025-05-22

2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine
- Inchi： 1S/C12H9Cl3N2/c1-6-5-17-12(16)3-7(6)8-2-10(14)11(15)4-9(8)13/h2-5H,1H3,(H2,16,17)
- InChI Key： FFHKLUHZOIGBQL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1C1C=C(N)N=CC=1C)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 264
XLogP3: 4.4
Topological Polar Surface Area: 38.9

2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022004440-250mg	2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine	1259478-82-4	97%	250mg	$686.80	2023-09-03
Alichem	A022004440-500mg	2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine	1259478-82-4	97%	500mg	$980.00	2023-09-03
Alichem	A022004440-1g	2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine	1259478-82-4	97%	1g	$1629.60	2023-09-03

2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine

Compound CAS No. 1259478-82-4: 2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine

The compound with CAS No. 1259478-82-4, known as 2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group, a methyl group, and a trichlorophenyl substituent attached to a pyridine ring. The combination of these functional groups imparts distinctive chemical properties that make it valuable for various applications.

Recent studies have highlighted the potential of 2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine in the development of advanced materials and pharmaceuticals. Researchers have explored its role in creating novel polymers with enhanced thermal stability and mechanical properties. For instance, a study published in *Advanced Materials* demonstrated that incorporating this compound into polymer matrices significantly improved their resistance to high temperatures and environmental stressors.

In the pharmaceutical industry, 2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine has shown promise as a precursor for drug delivery systems. Its ability to form stable complexes with metal ions has been leveraged to create nanoscale drug carriers that can target specific tissues with high precision. This application is particularly significant in the context of personalized medicine, where tailored therapeutic solutions are increasingly sought after.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. A recent breakthrough in its synthesis methodology was reported in *Journal of Organic Chemistry*, where researchers developed a more efficient route using microwave-assisted techniques. This advancement not only reduces production time but also minimizes the use of hazardous reagents, aligning with current sustainability goals in chemical manufacturing.

From a structural standpoint, the trichlorophenyl group attached to the pyridine ring plays a crucial role in determining the compound's electronic properties. Computational studies have revealed that this substituent significantly alters the electron distribution within the molecule, making it highly suitable for applications in electronics and optoelectronics. For example, it has been used as a building block for organic light-emitting diodes (OLEDs), where its electronic characteristics contribute to improved device efficiency and longevity.

Furthermore, the amino group present in the molecule enhances its reactivity towards various nucleophilic and electrophilic reactions. This feature has been exploited in catalytic processes where the compound acts as a versatile ligand or catalyst precursor. Recent research in *Catalysis Today* showcased its effectiveness in facilitating asymmetric catalysis reactions, opening new avenues for enantioselective synthesis of complex organic molecules.

In conclusion, CAS No. 1259478-82-4 (2-Amino-5-methyl-4-(2,4,5-trichlorophenyl)pyridine) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing modern materials science and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more critical role in shaping future innovations across various industries.